(S)-2-benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate

• IUPAC Name: 2-O-benzyl 1-O-tert-butyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate
• InChI: InChI=1S/C17H21NO5/c1-17(2,3)23-16(21)18-10-13(19)9-14(18)15(20)22-11-12-7-5-4-6-8-12/h4-8,14H,9-11H2,1-3H3/t14-/m0/s1
• InChI Key: JBOGNSRGCLEJEM-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)CC1C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC(=O)C[C@H]1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol

Description

“(S)-2-benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate” is a chemical compound with the molecular formula C17H21NO5. It has a molecular weight of 319.35. This compound is used for research purposes.

Physical And Chemical Properties Analysis

This compound is soluble and its solubility can be increased by heating the tube to 37°C and then oscillating it in an ultrasonic bath for some time. It should be stored at room temperature. The stock solution should be used within 6 months when stored at -80°C, and within 1 month when stored at -20°C.

Scientific Research Applications

Supramolecular Arrangement

• Weak Intermolecular Interactions : Analogues of 3-oxopyrrolidines, including compounds similar to (S)-2-benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate, have been studied for their supramolecular arrangements influenced by weak intermolecular interactions like CH⋯O/CH⋯π/H⋯H. These interactions play a crucial role in controlling molecule conformation and constructing unique supramolecular assemblies (Samipillai et al., 2016).

Synthesis and Properties

• Parallel Solution-Phase Synthesis : A library of N(4´)-substituted di-tert-butyl (2S,4E)-4-arylaminomethylidene-5-oxopyrrolidine-1,2-dicarboxylates was prepared, showcasing the versatility in synthesizing a range of analogues through parallel acid-catalyzed treatment (Svete et al., 2010).
• Solution-phase Combinatorial Synthesis : Studies on the solution-phase combinatorial synthesis of (2S,4S)-4-acylamino-5-oxopyrrolidine-2-carboxamides demonstrate the adaptability of this scaffold for generating diverse molecular libraries (Malavašič et al., 2007).

Application in Polymer Synthesis

• Polyamides Synthesis : Compounds like 4-tert-butylcatechol, which share structural similarities with (S)-2-benzyl 1-tert-butyl 4-oxopyrrolidine-1,2-dicarboxylate, have been used to synthesize polyamides with applications in materials science (Hsiao et al., 2000).

Catalysis

• Alkoxycarbonylation of Alkenes : Research involving tert-butyl-based compounds in the catalysis of alkoxycarbonylation of alkenes highlights their potential in industrial catalysis processes (Dong et al., 2017).

Synthesis of Bioactive Molecules

• Radioligand Synthesis : The synthesis of IUR-1601, starting from tert-butyl (S)-5-oxopyrrolidine-2-carboxylate, demonstrates the compound's use in developing novel bioactive molecules (Gao et al., 2018).